Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate

• IUPAC Name: ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C8H10BrNO2S/c1-3-12-8(11)6-4(2)5(9)7(10)13-6/h3,10H2,1-2H3
• InChI Key: PMPBGORMHXRHRT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(S1)N)Br)C
• Molecular Formula: C8H10BrNO2S
• Molecular Weight: 264.14 g/mol

Description

“Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate” is a compound with the CAS Number: 851443-15-7. It has a molecular weight of 264.14. The IUPAC name for this compound is ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate.

Synthesis Analysis

The synthesis of thiophene derivatives, such as “Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate”, often involves heterocyclization of various substrates. The Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, is one method that can produce aminothiophene derivatives.

Molecular Structure Analysis

The InChI code for “Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate” is 1S/C8H10BrNO2S/c1-3-12-8(11)6-4(2)5(9)7(10)13-6/h3,10H2,1-2H3. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

“Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate” is a solid compound with a molecular weight of 264.14.

Scientific Research Applications

Synthesis and Characterization

• Fluorescence Property Study : Ethyl 5-acetyl-2-amino-4-methylthiophene-3-carboxylate, a related compound, shows novel fluorescence properties, hinting at potential applications in materials science and optical devices (Guo Pusheng, 2009).

Applications in Heterocyclic Chemistry

• Synthesis of Thieno[3,4-d]pyrimidines : Ethyl 3-amino-4-carbamoyl-5-methylthiophene-2-carboxylate reacts with 1,3-dicarbonyl compounds to synthesize thieno[3,4-d]pyrimidines, indicating potential in medicinal chemistry and drug design (S. A. Ryndina et al., 2002).

Dyeing and Textile Industry

• Dye Synthesis for Polyester Fibres : Ethyl-2-amino-4-[(4-chlorophenyl)carbamoyl]-5-methylthiophene-3-carboxylate is used to synthesize monoazo disperse dyes, showing applications in dyeing polyester fabrics with good fastness properties (O. Iyun et al., 2015).

Antimicrobial Research

• Antimicrobial Agent Synthesis : Ethyl 2-amino-5-benzoyl-4-methylthiophene-3-carboxylate, a structurally related compound, has shown promising antimicrobial activities, suggesting potential pharmaceutical applications (A. Abu‐Hashem et al., 2011).

Material Science

• Dyes in Metal Complexation : Synthesized dyes from ethyl-4-((4-chlorophenyl)carbamoyl)-2-((5-cyano-2-hydroxy-1,4-dimethyl-6-oxo-1,6-dihydro-pyridin-3-yl) diazenyl)-5-methylthiophene-3-carboxylate demonstrate applications in complexation with metals like Cu, Co, Zn for dyeing fabrics (Isaac Oluwatobi Abolude et al., 2021).

Heteroaryl Synthesis

• Biheteroaryl Formation : Ethyl 5-bromothiophene-2-carboxylate, a closely related compound, is used in palladium-catalysed direct arylation of heteroaromatics, important in synthesizing biheteroaryls (Hai-yan Fu et al., 2012).

Crystallography and Structural Analysis

• Crystal Structure Analysis : Ethyl 5-amino-1-[(5'-methyl-1'-t-butyl-4'-pyrazolyl)carbonyl]-3-methylthio-1H-pyrazole-4-carboxylate, a derivative, has its crystal structure analyzed, highlighting its potential for structural studies in crystallography (L. Minga, 2005).

Future Directions

Thiophene-based analogs, such as “Ethyl 5-amino-4-bromo-3-methylthiophene-2-carboxylate”, have attracted a growing number of scientists due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.